Cas no 1262000-47-4 (4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol)

• Product Name: 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol
• CAS No: 1262000-47-4
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• MDL: MFCD18313450
• CID: 2768546
• PubChem ID: 53219143
• Update Time: 2025-06-26

4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-METHYLPHENOL
• MFCD18313450
• DTXSID30684019
• 4'-Fluoro-3-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol, 95%
• 1262000-47-4
• 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol

• MDL： MFCD18313450
• Inchi： 1S/C14H10F4O/c1-8-6-9(3-5-13(8)19)10-2-4-12(15)11(7-10)14(16,17)18/h2-7,19H,1H3
• InChI Key： FAJWYOOQDDCKQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 270.06677759Da
• Monoisotopic Mass: 270.06677759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol

Introduction to 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol (CAS No. 1262000-47-4)

4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol (CAS No. 1262000-47-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various research and development activities.

The molecular formula of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol is C₁₅H₁₁F₄O, and its molecular weight is approximately 285.25 g/mol. The compound features a phenolic hydroxyl group (-OH) and a trifluoromethyl group (-CF₃) attached to an aromatic ring, which contribute to its distinct chemical and physical properties. The presence of these functional groups imparts specific reactivity and stability characteristics, making it a versatile molecule for various applications.

In the pharmaceutical industry, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory properties in vitro and in vivo models.

The unique combination of fluorine atoms and the trifluoromethyl group in 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol enhances its lipophilicity and metabolic stability, which are crucial factors for drug development. These properties can improve the bioavailability and pharmacokinetic profile of the final drug product, making it more effective in treating various diseases. Additionally, the phenolic hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

Beyond its pharmaceutical applications, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol has also found use in the chemical industry as a building block for the synthesis of advanced materials and functional chemicals. Its robust chemical structure and reactivity make it suitable for various synthetic transformations, including coupling reactions, substitution reactions, and oxidation processes. These transformations can lead to the formation of complex molecules with tailored properties for specific applications.

In terms of safety and handling, it is important to note that while 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, appropriate ventilation should be ensured to prevent inhalation of vapors or dust particles.

The synthesis of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include Suzuki coupling reactions between aryl halides and boronic acids, followed by deprotection steps to introduce the phenolic hydroxyl group. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In conclusion, 4-(4-Fluoro-3-trifluoromethylphenyl)-2-methylphenol (CAS No. 1262000-47-4) is a versatile compound with significant potential in both pharmaceutical and chemical applications. Its unique molecular structure confers desirable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.